2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide

• Molecular Formula: C7H11N5OS
• Molecular Weight: 213.26 g/mol
• IUPAC Name: 2-(1,5,6,7-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide
• InChI: InChI=1S/C7H11N5OS/c8-5(13)4-14-7-11-10-6-9-2-1-3-12(6)7/h1-4H2,(H2,8,13)(H,9,10)
• InChI Key: WGZGLFVHVIBWDU-UHFFFAOYSA-N
• Isomeric SMILES: C1CN=C2NN=C(N2C1)SCC(=O)N
• Canonical SMILES: C1CNC2=NN=C(N2C1)SCC(=O)N

Description

2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide, also known as TTPA, is a chemical compound that has been studied for its potential therapeutic applications in various fields of science.

Mechanism of Action

2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide exerts its effects by modulating specific signaling pathways in cells. It has been shown to inhibit the activity of enzymes such as protein kinase C and phosphodiesterase, which play important roles in cellular signaling. 2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide also activates the cAMP-dependent protein kinase pathway, which is involved in a wide range of cellular processes.
Biochemical and Physiological Effects
2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide has been shown to have a wide range of biochemical and physiological effects, including improving cognitive function, inhibiting cancer cell growth, and modulating the immune response. It has also been shown to have antioxidant properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide has several advantages for lab experiments, including its high yield and purity, as well as its ability to modulate specific signaling pathways in cells. However, 2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

For research on 2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide include studies on its potential therapeutic applications, mechanism of action, and synthesis method optimization.

Synthesis Methods

2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide can be synthesized through a multistep process involving the reaction of 2-amino-4-chloro-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrimidine with thioacetic acid. The resulting product is then treated with an oxidizing agent to yield 2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide. This synthesis method has been optimized for high yield and purity, making 2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide a viable candidate for further research.

Scientific Research Applications

2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide has been studied for its potential therapeutic applications in various fields of science, including neuroscience, oncology, and immunology. In neuroscience, 2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In oncology, 2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide has been studied for its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. In immunology, 2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide has been shown to modulate the immune response, making it a potential candidate for the treatment of autoimmune diseases.